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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzothiazole

Cat. No.: B1274153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 5-Bromo-
2-methylbenzothiazole, a versatile building block in organic synthesis, particularly in the

development of pharmaceuticals and agrochemicals. The document outlines the physical

properties, standard experimental protocols for their determination, and a representative

synthetic workflow.

Physicochemical Data
The melting and boiling points of 5-Bromo-2-methylbenzothiazole are critical parameters for

its purification, handling, and application in synthetic chemistry. The following table summarizes

the reported values for this compound.

Property Value Notes

Melting Point 75 - 81 °C

The range indicates a typical

purity for a solid organic

compound.[1][2][3]

Boiling Point 170 °C at 10 mmHg

Determined under reduced

pressure to prevent

decomposition at higher

temperatures.[2]
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Experimental Protocols
Precise determination of melting and boiling points is essential for compound identification and

purity assessment. Standard methodologies are employed to ensure accuracy and

reproducibility.

Melting Point Determination (Capillary Method)
The capillary method is a standard and widely accepted technique for determining the melting

point of a solid organic compound.[2]

Methodology:

Sample Preparation: A small amount of finely powdered, dry 5-Bromo-2-
methylbenzothiazole is packed into a thin-walled capillary tube, sealed at one end, to a

height of 2-3 mm.[2][4]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube, in close proximity to a calibrated thermometer.[4]

Heating: The apparatus is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting point. For an accurate measurement, the temperature is

raised slowly, at a rate of about 1-2 °C per minute, as it approaches the expected melting

point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

initial melting point. The temperature at which the entire solid has transitioned to a liquid is

recorded as the final melting point. The range between these two temperatures is the melting

range.[4] A narrow melting range is indicative of high purity.[1]

Boiling Point Determination at Reduced Pressure
For compounds that may decompose at their atmospheric boiling point, determination under

reduced pressure (vacuum) is necessary.[5]

Methodology:
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Apparatus Setup: A small-scale distillation apparatus is assembled, suitable for vacuum

applications. The setup includes a distilling flask containing the liquid sample and a stir bar or

boiling chips, a condenser, a receiving flask, and a connection to a vacuum source. A

manometer is included in the system to accurately measure the pressure.

Evacuation: The system is carefully evacuated to the desired pressure (e.g., 10 mmHg).

Heating: The distilling flask is heated gently using a heating mantle or oil bath.

Observation: The temperature is monitored with a thermometer placed so that the bulb is

level with the side arm of the distilling flask. The boiling point is the temperature at which the

liquid boils and a steady stream of condensate is observed on the thermometer bulb and in

the condenser, while the pressure remains constant.[6]

Synthetic Workflow Visualization
5-Bromo-2-methylbenzothiazole serves as a key intermediate in the synthesis of more

complex molecules. The following diagram illustrates a general workflow for a chemical

synthesis starting with this compound. This process involves a chemical reaction followed by a

series of work-up and purification steps to isolate the desired product.[3][7][8]
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General Synthetic Workflow using 5-Bromo-2-methylbenzothiazole
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Caption: A logical workflow for the synthesis of a target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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